Cas no 2228793-47-1 (1-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol)

• Product Name: 1-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol
• CAS No: 2228793-47-1
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 6059205
• PubChem ID: 165627287
• Update Time: 2025-10-17

1-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol
• 2228793-47-1
• 1-amino-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propan-2-ol
• EN300-1781869

• Inchi： 1S/C10H13N5O/c1-10(16,5-11)8-2-3-9(13-4-8)15-7-12-6-14-15/h2-4,6-7,16H,5,11H2,1H3
• InChI Key： XQVXXCLGDADUHD-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 219.11201006g/mol
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 89.8Ų

Additional information on 1-amino-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-2-ol

Compound CAS No 2228793-47-1: 1-amino-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propan-2-ol

The compound with CAS No 2228793-47-1, known as 1-amino-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyridine ring substituted with a triazole group and an amino alcohol moiety. The pyridine ring serves as a versatile platform for further functionalization, while the triazole group introduces additional electronic and steric properties that enhance its reactivity and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for various diseases. The amino alcohol functionality is known to play a crucial role in hydrogen bonding, which is essential for molecular recognition and binding affinity. This makes the compound an attractive candidate for designing bioactive molecules with high specificity and potency. Researchers have also explored its application in the synthesis of advanced materials, such as nanoparticles and polymer-based drug delivery systems, due to its ability to form stable complexes with metal ions.

The synthesis of 1-amino-2-(6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl)propan-2